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Compound of Interest

Compound Name: Amidinomyecin

Cat. No.: B1664864

Amidinomycin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of Amidinomycin, a naturally occurring
antibiotic. The information is compiled from publicly available chemical databases and scientific
resources.

Chemical Identity

Amidinomycin is an antibiotic produced by Streptomyces flavochromogenes.[1] Its core
structure consists of a cyclopentane ring with two amine-containing functional groups.

Molecular Formula
The molecular formula for Amidinomycin is COH18N40.[1][2][3][4][5]

IUPAC Name

The formal IUPAC name for Amidinomycin is (1R,3S)-3-amino-N-(3-amino-3-
iminopropyl)cyclopentane-1-carboxamide.[1][6] A common synonym is cis-(1R,3S)-3-amino-N-
(3-amino-3-iminopropyl)cyclopentane-1-carboxamide.[2]

Physicochemical Properties
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A summary of the key physicochemical properties of Amidinomycin is presented in Table 1.
This data is essential for understanding its behavior in biological systems and for the
development of analytical methods.

Table 1: Physicochemical Data for Amidinomycin

Property Value Source(s)
Molecular Weight 198.27 g/mol [21[31[5]
Monoisotopic Mass 198.14806121 Da [2]

Melting Point 188-285 °C (decomposes) [1][6]
XlogP (predicted) -1.6 [2][4]

Biological Activity

Amidinomycin exhibits activity primarily against Gram-positive bacteria, although this activity
is noted to be relatively weak.[1] Further research is required to fully elucidate its spectrum of
activity and potential therapeutic applications. In mouse models, an injection of 18mg/kg
resulted in mortality within 7 to 10 days.[1]

Experimental Protocols

Detailed experimental protocols for the fermentation, isolation, and purification of
Amidinomycin from Streptomyces flavochromogenes, as well as its complete chemical
synthesis, are typically found within peer-reviewed scientific literature and patent documents.
Due to the proprietary and detailed nature of these protocols, they are not readily available in
public databases. Researchers are advised to consult specialized chemical and biological
research articles for this information.

Signaling Pathways and Mechanism of Action

The specific molecular mechanism of action and any associated signaling pathways for
Amidinomycin are not well-documented in publicly accessible resources. Elucidating these
pathways would be a critical step in the further development of Amidinomycin as a potential
therapeutic agent.
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To illustrate a hypothetical workflow for investigating the mechanism of action of a novel
antibiotic like Amidinomyecin, the following logical diagram is provided.

Mechanism of Action Studies
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Figure 1: A generalized workflow for the investigation and preclinical development of an
antibiotic compound like Amidinomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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